Cas no 80195-78-4 (Propanoic acid, 2,2-dimethyl-, 1-iodoethyl ester)

Propanoic acid, 2,2-dimethyl-, 1-iodoethyl ester structure
80195-78-4 structure
Product Name:Propanoic acid, 2,2-dimethyl-, 1-iodoethyl ester
CAS No:80195-78-4
MF:C7H13IO2
MW:256.081394910812
CID:706182
PubChem ID:13393064
Update Time:2025-04-19

Propanoic acid, 2,2-dimethyl-, 1-iodoethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, 2,2-dimethyl-, 1-iodoethyl ester
    • 1-iodoethyl 2,2-dimethylpropanoate
    • SCHEMBL2656297
    • 1-iodoethyl pivalate
    • 1-iodoethyl 2,2-dimethylpropionate
    • 2,2-dimethyl-propionic acid 1-iodo-ethyl ester
    • 1-pivaloyloxyethyl iodide
    • NVEOVONPLNPXMB-UHFFFAOYSA-N
    • DTXSID60539184
    • 80195-78-4
    • Inchi: 1S/C7H13IO2/c1-5(8)10-6(9)7(2,3)4/h5H,1-4H3
    • InChI Key: NVEOVONPLNPXMB-UHFFFAOYSA-N
    • SMILES: IC(C)OC(C(C)(C)C)=O

Computed Properties

  • Exact Mass: 255.99603g/mol
  • Monoisotopic Mass: 255.99603g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 26.3Ų
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